Cas no 312623-84-0 (Sodium Butyrate-13C4)

• Product Name: Sodium Butyrate-13C4
• CAS No: 312623-84-0
• MF: C₄H₇NaO₂
• MW: 114.057571649551
• CID: 300797
• PubChem ID: 24872393
• Update Time: 2025-04-19

Sodium Butyrate-13C4 Chemical and Physical Properties

Names and Identifiers

• Butanoic-1,2,3-13C3acid, sodium salt (9CI)
• Sodium butyrate-13C4
• sodium (13C4)butanoate
• Sodium (~13~C_4_)butanoate
• J-018314
• 312623-84-0
• sodium;(1,2,3,4-13C4)butanoate
• SCHEMBL1330975
• Butyric acid-13C4 sodium salt
• DTXSID70635681
• SODIUM BUTYRATE (13C4, 99%)
• Sodium Butyrate-13C4

• MDL： MFCD01075499
• Inchi： 1S/C4H8O2.Na/c1-2-3-4(5)6;/h2-3H2,1H3,(H,5,6);/q;+1/p-1/i1+1,2+1,3+1,4+1;
• InChI Key： MFBOGIVSZKQAPD-UJNKEPEOSA-M
• SMILES： [Na+].[O-][13C]([13CH2][13CH2][13CH3])=O

Computed Properties

• Exact Mass: 114.04779309g/mol
• Monoisotopic Mass: 114.04779309g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 53.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• Color/Form: Not determined
• Density: Not available
• Melting Point: 250-253 °C (lit.)
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: Not determined
• Vapor Pressure: Not available

Sodium Butyrate-13C4 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates